Cas no 86711-76-4 (Butanoic acid, 2-bromo-, 2-methylpropyl ester)

• Product Name: Butanoic acid, 2-bromo-, 2-methylpropyl ester
• CAS No: 86711-76-4
• MF: C₈H₁₅BrO₂
• MW: 223.107502222061
• CID: 660842
• PubChem ID: 527515
• Update Time: 2025-04-19

Butanoic acid, 2-bromo-, 2-methylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 2-bromo-, 2-methylpropyl ester
• 2-methylpropyl 2-bromobutanoate
• isobutyl 2-bromobutanoate
• FT-0732020
• FIUCVOFYLPLFAI-UHFFFAOYSA-N
• 86711-76-4
• SCHEMBL21811647
• DTXSID40335823

• Inchi： 1S/C8H15BrO2/c1-4-7(9)8(10)11-5-6(2)3/h6-7H,4-5H2,1-3H3
• InChI Key： FIUCVOFYLPLFAI-UHFFFAOYSA-N
• SMILES： BrC(C(=O)OCC(C)C)CC

Computed Properties

• Exact Mass: 222.02554g/mol
• Monoisotopic Mass: 222.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų